C19H18ClFN6O4

• IUPAC Name: methyl 2-[7-[(2-chloro-6-fluorophenyl)methyl]-3,9-dimethyl-6,8-dioxo-4H-purino[8,7-c][1,2,4]triazin-1-yl]acetate
• InChI: InChI=1S/C19H18ClFN6O4/c1-10-7-25-15-16(22-18(25)27(23-10)9-14(28)31-3)24(2)19(30)26(17(15)29)8-11-12(20)5-4-6-13(11)21/h4-6H,7-9H2,1-3H3
• InChI Key: NMKLPDIWJVCTLH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=NC3=C(N2C1)C(=O)N(C(=O)N3C)CC4=C(C=CC=C4Cl)F)CC(=O)OC
• Molecular Formula: C19H18ClFN6O4
• Molecular Weight: 448.8 g/mol
• CAS No.: 921167-42-2

Description

C19H18ClFN6O4 is a useful research compound. Its molecular formula is this compound and its molecular weight is 448.84. The purity is usually 95%.
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Scientific Research Applications

Metal-Organic Frameworks (MOFs)

Research on metal-organic frameworks (MOFs) involving molecules like DABCO in various compounds has shown promising applications in sorption, catalysis, and selective separation. These studies explore the structural and property-related advancements of MOFs, highlighting their potential in diverse scientific applications, including gas storage and separation technologies (Kozlova, Mirzaeva, & Ryzhikov, 2018).

Electride Materials

The exploration of electride materials, such as [Ca24Al28O64]4+ frameworks, provides insights into cationic doping's effects on electronic properties and structural integrity. These materials demonstrate significant potential in electronics and catalysis, offering new avenues for designing materials with enhanced conductivity and reactivity (Salasin & Rawn, 2017).

CO2 Reclamation Technologies

The reclamation and utilization of CO2 have been a focal point of research, aiming at converting CO2 into valuable chemicals and fuels. Studies in this area focus on catalysis and the development of new materials for efficiently capturing and transforming CO2, underlining the importance of such research in addressing climate change and energy sustainability issues (Yang & Wang, 2015).

Ecogeochemistry and Stable Isotopes

The application of stable isotopes in ecogeochemistry provides valuable insights into ecological and environmental processes. Research in this field employs isotopic analysis to study water cycles, pollution, and ecosystem dynamics, highlighting the role of isotopes in understanding environmental changes and impacts (McMahon, Hamady, & Thorrold, 2013).

Nanomaterials and Photocatalysis

The development of carbon quantum dots (CQDs) and their application in membrane technologies showcase the potential of nanomaterials in water treatment, sensing, and catalysis. These studies emphasize the advantages of CQDs, such as biocompatibility, chemical inertness, and antifouling characteristics, in enhancing membrane separation processes and environmental remediation efforts (Zhao & Chung, 2018).